N-Methyl-1-[6-(trifluoromethyl)pyridin-3-yl]piperidin-4-amine

• IUPAC Name: N-methyl-1-[6-(trifluoromethyl)pyridin-3-yl]piperidin-4-amine
• InChI: InChI=1S/C12H16F3N3/c1-16-9-4-6-18(7-5-9)10-2-3-11(17-8-10)12(13,14)15/h2-3,8-9,16H,4-7H2,1H3
• InChI Key: SPJKFFHNKDLGCC-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCN(CC1)C2=CN=C(C=C2)C(F)(F)F
• Molecular Formula: C12H16F3N3
• Molecular Weight: 259.27 g/mol

Description

“N-Methyl-1-[6-(trifluoromethyl)pyridin-3-yl]piperidin-4-amine” is a complex organic compound. It contains a piperidine ring, which is a common feature in many pharmaceutical drugs. The trifluoromethyl group (-CF3) is a common substituent in medicinal chemistry due to its lipophilic nature and metabolic stability. The pyridine ring is a basic heterocyclic aromatic organic compound similar to benzene and pyridine, and is often used as a precursor to agrochemicals and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, has a piperidine ring substituted with a methylamino group at the 1-position and a trifluoromethyl-substituted pyridine at the 4-position. Detailed structural analysis would require experimental data such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the amine group, the trifluoromethyl group, and the pyridine ring. The electron-donating amine could potentially undergo reactions such as alkylation, acylation, or sulfonation. The trifluoromethyl group is generally quite stable but can participate in certain reactions under specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amine and pyridine could increase its solubility in polar solvents. The trifluoromethyl group could increase its lipophilicity, which is an important property in drug design.

Scientific Research Applications

Agrochemicals

• Crop Protection : TFMP derivatives play a crucial role in safeguarding crops from pests. The first TFMP derivative introduced to the agrochemical market was Fluazifop-butyl . .

Pharmaceuticals

• Clinical Trials : Several TFMP derivatives are used in the pharmaceutical industry. .

Functional Materials

• Fluorinated Organic Chemicals : As fluorine-containing compounds gain prominence, TFMP derivatives contribute to the development of functional materials. .

Anticancer Properties

• 1,6-Naphthyridines : TFMP derivatives, such as 1,6-naphthyridines, exhibit pharmacological activity. .

Antimicrobial Potential

• .

Antifungal Activity

• .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use, particularly if it’s designed to be a pharmaceutical drug. Many drugs work by interacting with biological macromolecules, often proteins such as enzymes or receptors.

Future Directions

The future directions for this compound would likely depend on its intended application. If it’s a pharmaceutical candidate, further studies would be needed to evaluate its efficacy, pharmacokinetics, and safety in relevant biological models.